Cas no 116719-38-1 (2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(4-hydroxyphenyl)-)

• Product Name: 2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(4-hydroxyphenyl)-
• CAS No: 116719-38-1
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 185265
• Update Time: 2024-01-26

2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7,8-diol,3,4-dihydro-3-(4-hydroxyphenyl)-
• Zy 16681
• 2H-1-Benzopyran-7,8-diol, 3,4-dihydro-3-(4-hydroxyphenyl)-

• Inchi： 1S/C15H14O4/c16-12-4-1-9(2-5-12)11-7-10-3-6-13(17)14(18)15(10)19-8-11/h1-6,11,16-18H,7-8H2
• InChI Key： JYTKPSXFNOBXQJ-UHFFFAOYSA-N
• SMILES： C1OC2=C(O)C(O)=CC=C2CC1C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 258.089
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• pka: 9.79±0.40(Predicted)